Cas no 544451-69-6 (6-(butylamino)carbonyl-3-cyclohexene-1-carboxylic Acid)

• Product Name: 6-(butylamino)carbonyl-3-cyclohexene-1-carboxylic Acid
• CAS No: 544451-69-6
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 1086522
• PubChem ID: 5122769
• Update Time: 2025-05-24

6-(butylamino)carbonyl-3-cyclohexene-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-(Butylcarbamoyl)cyclohex-3-enecarboxylic acid
• 6-(butylcarbamoyl)cyclohex-3-ene-1-carboxylic acid
• 6-[(BUTYLAMINO)CARBONYL]-3-CYCLOHEXENE-1-CARBOXYLIC ACID
• 6-[(butylamino)carbonyl]-3-cyclohexene-1-carboxylic acid(SALTDATA: FREE)
• AC1NP23A
• AG-F-88929
• Ambcb7228752
• CTK5A1040
• MolPort-008-538-216
• 544451-69-6
• 6-[(Butylamino)carbonyl]-3-cyclohexene-1-carboxylicacid
• DB-207344
• CS-0453443
• AKOS003872855
• BS-38013
• MFCD03379120
• CHEMBRDG-BB 7228752
• DTXSID70408539
• 6-(Butylcarbamoyl)cyclohex-3-enecarboxylicacid
• 6-(butylamino)carbonyl-3-cyclohexene-1-carboxylic Acid

• MDL： MFCD03379120
• Inchi： 1S/C12H19NO3/c1-2-3-8-13-11(14)9-6-4-5-7-10(9)12(15)16/h4-5,9-10H,2-3,6-8H2,1H3,(H,13,14)(H,15,16)
• InChI Key： XLQXGWOPKIGCQT-UHFFFAOYSA-N
• SMILES： O=C(C1CC=CCC1C(=O)O)NCCCC

Computed Properties

• Exact Mass: 225.13600
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.40000
• LogP: 1.96060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 6-(butylamino)carbonyl-3-cyclohexene-1-carboxylic Acid

6-(Butylamino)Carbonyl-3-Cyclohexene-1-Carboxylic Acid: A Comprehensive Overview

The compound 6-(Butylamino)Carbonyl-3-Cyclohexene-1-Carboxylic Acid, identified by the CAS No. 544451-69-6, is a fascinating molecule with a complex structure and diverse potential applications. This compound belongs to the class of amino acids, specifically featuring a cyclohexene ring and a butylamino group, which contribute to its unique chemical properties. Recent studies have highlighted its potential in various fields, including drug development, material science, and biochemistry.

The molecular structure of 6-(Butylamino)Carbonyl-3-Cyclohexene-1-Carboxylic Acid is characterized by a cyclohexene ring with a carboxylic acid group at position 1 and a butylamino carbonyl group at position 6. This arrangement imparts the molecule with both hydrophilic and hydrophobic regions, making it versatile for various chemical reactions and biological interactions. The presence of the cyclohexene ring also introduces rigidity and stability to the molecule, which is advantageous in many industrial applications.

Recent research has focused on the synthesis and characterization of this compound, particularly its stability under different conditions. Studies have shown that 6-(Butylamino)Carbonyl-3-Cyclohexene-1-Carboxylic Acid exhibits remarkable thermal stability, making it suitable for high-temperature applications. Additionally, its solubility properties have been extensively studied, revealing its ability to dissolve in both polar and non-polar solvents, depending on the specific conditions.

In terms of biological applications, this compound has shown promise in pharmacological studies. Its ability to interact with cellular membranes due to its amphipathic nature makes it a potential candidate for drug delivery systems. Recent experiments have demonstrated that it can enhance the bioavailability of certain drugs by facilitating their transport across cellular barriers.

The material science community has also taken interest in 6-(Butylamino)Carbonyl-3-Cyclohexene-1-Carboxylic Acid. Researchers have explored its use as a building block for synthesizing advanced polymers and composites. Its unique structure allows for the creation of materials with tailored mechanical and electronic properties, which could be valuable in the development of next-generation electronics and biomedical devices.

Furthermore, recent advancements in green chemistry have led to the exploration of this compound as a sustainable alternative in industrial processes. Its ability to participate in eco-friendly reactions without generating harmful byproducts aligns with current trends toward environmentally responsible manufacturing.

In conclusion, 6-(Butylamino)Carbonyl-3-Cyclohexene-1-Carboxylic Acid (CAS No. 544451-69-6) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure, combined with recent research findings, positions it as a key player in future innovations in medicine, materials science, and beyond.